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A comprehensive meta-analysis of existing research reveals a consistent, though debated,
association between exposure to electromagnetic fields (EMF) and a decline in human sperm
motility. This guide synthesizes findings from multiple studies to provide researchers, scientists,
and drug development professionals with a comparative overview of the quantitative data,
experimental methodologies, and potential biological mechanisms underlying this
phenomenon.

Quantitative Data Summary: EMF Exposure and
Sperm Motility

The following tables summarize the quantitative data from several key in vitro and in vivo
studies and meta-analyses investigating the effects of EMF on human sperm motility. These
studies encompass a range of EMF sources, frequencies, and exposure durations.

Table 1: In Vitro Studies on EMF Exposure and Human Sperm Motility
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Study (Year)

EMF
Source/Frequency

Key Findings on

Exposure Duration .
Motility

Agarwal et al. (2009)

850 MHz RF-EMF

Statistically significant
60 minutes decrease in sperm

motility.

Erogul et al. (2006)

900 MHz Cellular

Phone

Significant decrease
in rapid and slow
] progressive sperm
5 minutes )
movement; Increase

in non-motile sperm.

[1]

Zalata et al. (2015)

850 MHz RF-EMF

) Significant reduction
60 minutes ) B
in sperm motility.

De luliis et al. (2009)

1800 MHz

Progressive motility
Not specified was significantly

reduced.

Falzone et al.

Not specified

The minimum sperm
N motility in exposed
Not specified
samples was

observed in this study.

Table 2: Meta-Analysis and Systematic Review Findings
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Meta-Analysis (Year)

Number of Studies
Analyzed

Key Findings on Motility

Heidari et al. (2016)

8 studies (17 subgroups)

Exposure to EMW from mobile
phones significantly decreased
sperm motility. The mean
difference was a reduction of
4.57% in motility.

Yu et al. (2021)

39 investigations

Pooled results of human cross-
sectional studies did not
support an association
between mobile phone use
and a decline in sperm quality.
However, in vitro studies and
animal studies indicated that
mobile phone radiation could

suppress sperm motility.

An Umbrella Review (2024)

9 systematic reviews (215

primary studies)

RF-EMR exposure significantly
reduced sperm motility with a

mean difference of -3.90%.

WHO Systematic Review
(2024)

9 observational studies

The evidence is very uncertain
about the effect of RF-EMF
exposure from mobile phones

on sperm outcomes.[2]

Experimental Protocols

While methodologies vary across studies, a representative in vitro experimental protocol can be

synthesized as follows:

Objective: To assess the in vitro effects of EMF exposure on human sperm motility.

Materials:

o Freshly collected human semen samples from healthy donors after 2-5 days of sexual

abstinence.
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Cell culture incubator (37°C, 5% CO2).

EMF generator or a mobile phone with a known specific absorption rate (SAR).
Sham exposure setup (identical conditions without EMF).

Computer-Assisted Sperm Analysis (CASA) system.

Microscope.

Makler or similar counting chamber.

Procedure:

Semen Collection and Preparation: Semen samples are collected and allowed to liquefy at
37°C for 30 minutes. A basic semen analysis is performed to determine initial sperm
parameters.

Sample Division: Each liquefied semen sample is divided into two aliquots: an experimental
group and a control (sham) group.

EMF Exposure: The experimental group is exposed to a specific frequency and intensity of
EMF (e.g., 900 MHz from a mobile phone) for a defined duration (e.g., 60 minutes) within an
incubator. The control group is placed under identical conditions without EMF exposure. The
distance between the EMF source and the sample is standardized (e.g., 2.5 cm).

Post-Exposure Analysis: Immediately following the exposure period, sperm motility is
assessed for both groups using a CASA system. Key parameters analyzed include:

[e]

Total Motility (%)

o

Progressive Motility (%)

[¢]

Non-Progressive Motility (%)

[¢]

Immotility (%)
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o Data Analysis: Statistical analysis is performed to compare the motility parameters between

the experimental and control groups.

Mandatory Visualizations
Proposed Signaling Pathway for EMF-Induced
Reduction in Sperm Motility

The prevailing hypothesis for the mechanism by which EMF radiation affects sperm motility is
the induction of oxidative stress. The following diagram illustrates this proposed signaling

pathway.
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Cellular Response Functional Outcome

Lipid Peroxidation leads to Decreased Sperm

EMF Exposure causes of Sperm Membrane Motility

contributes to
Electromagnetic Field Increased Reactive
(e.g., from mobile phones) Oxygen Species (ROS)

Sperm DNA Contrbutes to ¥ Decreased Sperm

Fragmentation Viability
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1. Semen Collection
and Liquefaction

2. Initial Semen
Analysis (Baseline)

3. Sample Division

4a. EMF Exposure 4b. Sham Exposure
(Experimental Group) (Control Group)

5. Post-Exposure
Motility Analysis (CASA)

6. Statistical Comparison
of Motility Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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